Xylo-2-Hexulosonic acid, methyl ester
Xylo-2-Hexulosonic acid, methyl ester
Brand Name:
Vulcanchem
CAS No.:
67776-07-2
VCID:
VC0032077
InChI:
InChI=1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4+,5-/m1/s1
SMILES:
COC(=O)C(=O)C(C(C(CO)O)O)O
Molecular Formula:
C7H12O7
Molecular Weight:
208.17 g/mol
Xylo-2-Hexulosonic acid, methyl ester
CAS No.: 67776-07-2
Reference Standards
VCID: VC0032077
Molecular Formula: C7H12O7
Molecular Weight: 208.17 g/mol
| CAS No. | 67776-07-2 |
|---|---|
| Product Name | Xylo-2-Hexulosonic acid, methyl ester |
| Molecular Formula | C7H12O7 |
| Molecular Weight | 208.17 g/mol |
| IUPAC Name | methyl (3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoate |
| Standard InChI | InChI=1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4+,5-/m1/s1 |
| Standard InChIKey | KPHIBLNUVRGOGU-MROZADKFSA-N |
| Isomeric SMILES | COC(=O)C(=O)[C@@H]([C@H]([C@@H](CO)O)O)O |
| SMILES | COC(=O)C(=O)C(C(C(CO)O)O)O |
| Canonical SMILES | COC(=O)C(=O)C(C(C(CO)O)O)O |
| Synonyms | D-Xylo-2-hexulosonic Acid Ethyl Ester |
| PubChem Compound | 156550 |
| Last Modified | Nov 11 2021 |
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